8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one

• Molecular Formula: C9H7BrFNO2
• Molecular Weight: 260.06 g/mol
• IUPAC Name: 8-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazepin-5-one
• InChI: InChI=1S/C9H7BrFNO2/c10-6-4-8-5(3-7(6)11)9(13)12-1-2-14-8/h3-4H,1-2H2,(H,12,13)
• InChI Key: OSYCDLSGYMEVCY-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC(=C(C=C2C(=O)N1)F)Br

Description

8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one is a synthetic organic compound with a molecular formula of C9H7BrFNO2. This compound is part of the benzoxazepine family, which is known for its diverse biological activities and potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 7-bromo-8-fluoro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-5-one with suitable reagents to introduce the desired functional groups .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes steps such as purification, crystallization, and quality control to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another, such as halogenation or alkylation.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may produce halogenated or alkylated analogs .

Scientific Research Applications

8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor modulation.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, anti-cancer, and neuroprotective properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one involves its interaction with specific molecular targets and pathways. These may include binding to receptors, inhibiting enzymes, or modulating signaling pathways. The exact mechanism depends on the specific biological context and the compound’s structure-activity relationship .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one include:

• 7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine
• 8-Fluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
• 6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine .

Uniqueness

What sets this compound apart is its unique combination of bromine and fluorine substituents, which can significantly influence its chemical reactivity and biological activity. This makes it a valuable compound for various research and industrial applications .